Cas no 2090313-24-7 ()

• CAS No: 2090313-24-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 6770620
• PubChem ID: 131358146
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H9BrN2O2/c1-11-5-3-10-7(12-4-5)6(8)2-9-10/h2,5H,3-4H2,1H3
• InChI Key： SKOHJXTUNMJVPB-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1OCC(C2)OC

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.3Ų